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Compound of Interest

Compound Name: 6-Bromopicolinic acid

Cat. No.: B189399 Get Quote

This guide provides critical safety, handling, and disposal information for 6-Bromopicolinic
acid, a compound utilized in advanced scientific research. Adherence to these protocols is

essential for ensuring a safe laboratory environment and mitigating potential risks associated

with this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
6-Bromopicolinic acid is classified as a hazardous substance. It is known to cause skin and

eye irritation and may cause respiratory irritation.[1][2][3] Proper use of personal protective

equipment is the first line of defense against exposure.
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Protection Level Equipment Purpose

Primary Engineering Control Certified Chemical Fume Hood

To minimize inhalation

exposure to dust or vapors.[2]

[3]

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles conforming to EN166

(EU) or NIOSH (US) standards

are necessary to protect

against splashes. A face shield

offers broader protection.[4]

Hand Protection
Chemical-Resistant Gloves

(e.g., Nitrile)

To prevent skin contact.

Gloves must be inspected

before use, and proper

removal techniques should be

followed.[4]

Body Protection
Flame-Resistant Laboratory

Coat

To protect skin and personal

clothing from contamination.[4]

Foot Protection
Closed-Toe, Chemical-

Resistant Shoes
To protect feet from spills.

Respiratory Protection
NIOSH-Approved Respirator

(e.g., N95 dust mask)

Required when working

outside of a fume hood or

when engineering controls are

insufficient to control airborne

concentrations.[1]

Operational Plan: Handling and Storage
A systematic approach to handling 6-Bromopicolinic acid is crucial for safety and

experimental integrity.

Step-by-Step Handling Protocol

Pre-Handling Preparation:

Risk Assessment: Conduct a thorough risk assessment for the planned experiment.
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Emergency Equipment: Ensure that a safety shower, eyewash station, and fire

extinguisher are readily accessible.[3]

Personal Protective Equipment: Don all required PPE as outlined in the table above before

entering the handling area.

Handling the Compound:

Ventilation: Always handle 6-Bromopicolinic acid inside a certified chemical fume hood

to avoid inhaling dust or vapors.[2][3]

Weighing: When weighing the solid compound, use a balance inside the fume hood or in a

ventilated balance enclosure.

Avoiding Contact: Avoid all direct contact with the substance.[2] Wash hands thoroughly

after handling.[2][4]

Contamination: Take off contaminated clothing and wash it before reuse.[2]

Storage:

Container: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][4]

Incompatibilities: Keep away from strong oxidizing agents.[2]

Emergency Procedures and First Aid
Immediate and appropriate responses to accidental exposure are critical.

First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[2]

[4]

Skin Contact

Immediately wash off with plenty of soap and

water. Remove contaminated clothing. If skin

irritation persists, seek medical attention.[2][4]

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[2][4]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Disposal Plan
Proper disposal of 6-Bromopicolinic acid and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Disposal Guidelines
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Waste Type Disposal Procedure

Unused 6-Bromopicolinic acid

Dispose of contents/container to an approved

waste disposal plant in accordance with local,

regional, and national regulations.[2][4]

Solutions containing 6-Bromopicolinic acid

Collect in a labeled, sealed, and appropriate

solvent waste container. The container should

be designated for halogenated organic waste.

Contaminated Labware (e.g., pipette tips,

gloves)

Place in a designated solid hazardous waste

container. Dispose of contaminated gloves after

use in accordance with applicable laws and

good laboratory practices.

General Disposal Guidelines:

Labeling: All waste containers must be clearly labeled with the full chemical name and

associated hazards.

Segregation: Do not mix with other waste.

Storage: Store waste containers in a designated satellite accumulation area within the

laboratory.

Experimental Workflow and Safety Checkpoints
The following diagram illustrates the logical flow for safely handling 6-Bromopicolinic acid,

incorporating critical safety checks at each stage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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